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Compound of Interest

Compound Name: AZDO0095

Cat. No.: B10854968

Providing essential safety and logistical information for the proper disposal of the selective
MCT4 inhibitor, AZD0095, is critical for maintaining a safe laboratory environment and ensuring
regulatory compliance. As a potent, orally active antineoplastic agent used in oncology
research, all materials that have come into contact with AZD0095 must be treated as
hazardous waste.[1] While a specific Safety Data Sheet (SDS) with explicit disposal
instructions for AZD0095 is not publicly available, established protocols for the disposal of
cytotoxic agents provide a clear framework for its safe management.

Researchers and laboratory personnel must adhere to their institution's specific protocols and
local regulations for hazardous waste disposal. The following guidelines are based on general
best practices for handling and disposing of cytotoxic compounds.

Segregation and Disposal of AZD0095 Waste

Proper segregation of waste at the point of generation is paramount to prevent cross-
contamination and ensure correct disposal.

1. Unused or Expired AZD0095:

¢ Solid AZD0095 should be disposed of in its original container or a clearly labeled, sealed
container.

e Solutions of AZD0095 should not be disposed of down the drain.[2] They should be collected
in a designated, leak-proof hazardous waste container.
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2. Contaminated Materials:

o Personal Protective Equipment (PPE): Gloves, lab coats, and other disposable PPE
contaminated with AZD0095 should be placed in a designated hazardous waste container,
often a yellow or black bin specifically for cytotoxic waste.[2]

o Labware: Glassware, pipette tips, and other lab supplies that have come into contact with
AZDO0095 must be treated as hazardous waste. They should be collected in a puncture-
resistant container.

o Cleaning Materials: Wipes, absorbent pads, and other materials used for cleaning spills or
decontaminating surfaces should be disposed of as cytotoxic waste.[2]

3. Waste Container Management:

o All waste containers must be clearly labeled with the contents (e.g., "AZD0095 Waste,"
"Cytotoxic Waste").

» Containers should be securely sealed when not in use and when they are three-quarters full
to prevent spills.[2]

» Store sealed waste containers in a designated, secure area away from general laboratory
traffic until they are collected by environmental health and safety (EHS) personnel.[2]

Decontamination Procedures

For surfaces and equipment contaminated with AZD0095, a multi-step decontamination
process is recommended:

« Initial Cleaning: Use a detergent solution to wipe the contaminated surface.[2]
e Rinsing: Wipe the surface with sterile water to remove any residual detergent.[2]

o Final Decontamination: Use a 70% isopropyl alcohol solution to disinfect and remove any
remaining chemical residues.[2]

Quantitative Data for AZD0095
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The following table summarizes key quantitative information for the handling and storage of
AZDO0095, which can inform preparation and subsequent disposal of stock solutions.

Property Value Notes

Potency against the target
IC50 (MCT4) 1.3nM ]

protein.[1][3][4]

May require warming to 50°C
Solubility in DMSO Up to 21 mg/mL and ultrasonication for

complete dissolution.[3]

Aliquot solutions to avoid
] -80°C for up to 6 months;
Stock Solution Storage repeated freeze-thaw cycles.
-20°C for up to 1 month ]

Experimental Protocols: Preparation of
Formulations

The preparation of AZD0095 for in vivo studies involves specific solvents and procedures. The
disposal of any unused formulations should follow the guidelines for liquid cytotoxic waste.

Oral Administration Formulation (Example):[4]

Prepare a 10.0 mg/mL stock solution of AZD0095 in DMSO.

To prepare a 1 mg/mL working solution, take 100 pL of the DMSO stock solution.

Add the stock solution to 400 pL of PEG300 and mix thoroughly.

Add 50 pL of Tween-80 and mix until the solution is clear.

Add 450 pL of saline to reach a final volume of 1 mL.

All materials used in this process, including pipette tips, tubes, and unused solution, must be

disposed of as hazardous waste.
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Below is a diagram illustrating the workflow for the proper disposal of waste generated from
laboratory activities involving AZD0095.
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Caption: Workflow for the segregation and disposal of AZD0095 laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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